(2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CCC(C)CNCC1CN(CCO1)C
• InChI: InChI=1S/C11H24N2O/c1-4-10(2)7-12-8-11-9-13(3)5-6-14-11/h10-12H,4-9H2,1-3H3
• InChIKey: GQOCBPDNINTSOO-UHFFFAOYSA-N

(2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine – A Morpholine-Based Research Amine with Defined Muscarinic Receptor Binding Data

(2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine (CAS 1504094-35-2, C₁₁H₂₄N₂O, MW 200.32) is a synthetic secondary amine incorporating a 4-methylmorpholine ring and a 2-methylbutyl side chain . The compound has been curated in the ChEMBL database (CHEMBL2377267) with experimentally determined binding affinities (Ki) for human muscarinic acetylcholine receptor subtypes M1, M2, M3, and M4, generated by the Walter Reed Army Institute of Research using a standardized radioligand displacement assay [1]. It is commercially available from multiple suppliers at ≥95% purity for research use [2].

Defined muscarinic receptor binding profile across M1–M4 subtypes

2‑methylbutyl branched morpholine amine with consistent lot purity ≥95%

Suited for radioligand binding, subtype selectivity, and CNS probe studies

• [1] BindingDB. BDBM50491124 (CHEMBL2377267). Ki data for human muscarinic M1, M2, M3, M4 receptors. Walter Reed Army Institute of Research, curated by ChEMBL. View Source
• [2] PubChem. (2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine, CID 75356165. Molecular Weight 200.32 g/mol, C11H24N2O. View Source

Why Generic Substitution of (2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine with Other N-Alkyl Morpholine Analogs Is Not Supported by Binding Data

Within the C-substituted morpholine chemical space, small changes to the N-alkyl substituent—such as shifting the methyl branch from the 2-position to the 3-position, replacing branched with linear chains, or altering chain length—can produce large shifts in muscarinic receptor subtype binding [1]. For example, the Walter Reed dataset shows that structurally distinct antimuscarinic compounds tested in the identical [³H]N-methylscopolamine displacement assay in CHOK1 cells span Ki values from 0.165 nM to >500 nM across M1–M4 subtypes [2]. The 2-methylbutyl substituent is not a generic hydrophobic tag; its specific branching pattern contributes to the compound's particular subtype affinity profile. Generic substitution with a different N-alkyl morpholine analog without equivalent receptor binding characterization risks altering target engagement in assays dependent on muscarinic pharmacology [3].

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N‑alkyl branching position (2‑methylbutyl vs. 3‑methylbutyl or linear chains) may shift muscarinic subtype binding profile

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Generic morpholine analogs often lack receptor binding characterization; their target engagement cannot be assumed equivalent

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M2‑preferring analogs reverse selectivity direction, altering interpretation in M1/M4‑dependent assays

• [1] Wijtmans, R. et al. (2004). Biological Relevance and Synthesis of C-Substituted Morpholine Derivatives. Synthesis, 2004(5), 641–662. Review covering SAR of C-substituted morpholines. View Source
• [2] BindingDB. Cross-compound comparison: BDBM50491124 (M1 Ki=1.32 nM), BDBM50018229 (M2 Ki=0.165 nM, M1 Ki=0.881 nM), BDBM50491120 (M1 Ki=85.7 nM). Walter Reed Army Institute of Research, [³H]NMS displacement in CHOK1 cells. View Source
• [3] Kukreja, G. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. LinkedIn article highlighting the structural diversity and application-specific nature of morpholine building blocks. View Source

Quantitative Evidence Guide: (2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine – Head-to-Head and Cross-Study Differentiation Data

M1 Muscarinic Receptor Binding Affinity: Direct Comparison with Pirenzepine in the Same Assay System

(2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine displaces [³H]N-methylscopolamine from human muscarinic M1 receptors expressed in CHOK1 cells with a Ki of 1.32 nM [1]. In the identical assay configuration, the reference M1-selective antagonist pirenzepine yields a Ki of 2.82 nM [2], meaning the target compound exhibits approximately 2.1-fold higher M1 affinity than pirenzepine under directly comparable conditions. This places the compound among the higher-affinity M1 ligands reported in the Walter Reed dataset.

M1 Affinity vs Pirenzepine

Head-to-head

Target Ki = 1.32 nM; Pirenzepine Ki = 2.82 nM. ~2.1‑fold higher affinity in the same [³H]NMS displacement assay.

Reported M1 binding context supports target engagement assay sensitivity review.

CHOK1 cells, Walter Reed platform; pirenzepine as reference antagonist.

Evidence Dimension	M1 receptor binding affinity (Ki)
Target Compound Data	Ki = 1.32 nM
Comparator Or Baseline	Pirenzepine: Ki = 2.82 nM
Quantified Difference	~2.1-fold higher affinity for target compound
Conditions	Displacement of [³H]N-methylscopolamine from human muscarinic M1 receptor expressed in CHOK1 cells, 30 min incubation, scintillation counting (Walter Reed Army Institute of Research / ChEMBL)

Why This Matters

Higher M1 binding affinity at a given concentration may translate to greater target engagement in M1-dependent assays, making this compound a more potent tool for studying M1-mediated signaling compared to the classic M1 antagonist pirenzepine.

• [1] BindingDB. BDBM50491124 (CHEMBL2377267). Ki = 1.32 nM for human M1 receptor. Walter Reed Army Institute of Research. View Source
• [2] BindingDB. BDBM39341 (Pirenzepine, CHEMBL9967). Ki = 2.82 nM for human M1 receptor expressed in CHOK1 cells. Bioorg. Med. Chem. (2008) 16: 7311-7320. View Source

M1/M4 vs. M2/M3 Subtype Selectivity Profile: Quantitative Differentiation Across Four Muscarinic Subtypes

The compound displays a binding profile across four human muscarinic receptor subtypes tested in the same assay: M1 Ki = 1.32 nM, M4 Ki = 1.49 nM, M3 Ki = 6.55 nM, and M2 Ki = 7.93 nM [1]. The M1/M4-to-M2 selectivity ratio is approximately 5.3–6.0-fold. This contrasts with the non-selective antimuscarinic profile of compounds such as BDBM50018229 (CHEMBL37372), which shows M2 Ki = 0.165 nM and M1 Ki = 0.881 nM—an inverse selectivity pattern with ~5.3-fold preference for M2 over M1 in the same assay [2]. The preferential M1/M4 binding profile is relevant because peripheral M2/M3 receptors mediate cardiac and gastrointestinal side effects [3].

Subtype Selectivity Profile

Head-to-head

M1 = 1.32 nM, M4 = 1.49 nM; M3 = 6.55 nM, M2 = 7.93 nM. M1/M4:M2 ratio ≈5.3–6.0. Comparator BDBM50018229 shows inverse M2 preference (M2 Ki = 0.165 nM).

M1/M4‑preferring profile aligns with CNS pathway studies; M2‑preferring analogs yield opposing selectivity.

All data from identical [³H]NMS displacement in CHOK1 cells (Walter Reed).

Evidence Dimension	Subtype selectivity (M1/M4 vs. M2/M3)
Target Compound Data	M1 Ki = 1.32 nM; M4 Ki = 1.49 nM; M3 Ki = 6.55 nM; M2 Ki = 7.93 nM. M1/M4:M2 ratio ≈ 5.3–6.0
Comparator Or Baseline	BDBM50018229 (CHEMBL37372): M2 Ki = 0.165 nM; M1 Ki = 0.881 nM. M2:M1 ratio ≈ 5.3 (inverse selectivity)
Quantified Difference	Opposite selectivity direction: target compound favors M1/M4; comparator favors M2
Conditions	[³H]N-methylscopolamine displacement from human muscarinic receptors M1–M4 expressed in CHOK1 cells, 30 min incubation (Walter Reed Army Institute of Research)

Why This Matters

For CNS-targeted research programs (e.g., Alzheimer's disease, schizophrenia), M1/M4-preferring ligands are desirable to engage central muscarinic receptors while minimizing peripheral M2/M3-mediated adverse effects. This compound's selectivity profile makes it a more appropriate starting point than M2-preferring analogs for such applications.

• [1] BindingDB. BDBM50491124 (CHEMBL2377267). Complete Ki data: M1=1.32 nM, M2=7.93 nM, M3=6.55 nM, M4=1.49 nM. Walter Reed Army Institute of Research. View Source
• [2] BindingDB. BDBM50018229 (CHEMBL37372). Ki data: M2=0.165 nM, M1=0.881 nM. Walter Reed Army Institute of Research. View Source
• [3] Randáková, A. et al. (2024). Agonist-selective activation of individual G-proteins by muscarinic receptors. PMC. Notes that peripheral M2/M3 activation drives GI and cardiovascular adverse effects. View Source

Structural Differentiation from (3-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine: Impact of Alkyl Branch Position on Receptor Binding

The closest structural analog, (3-methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine (CAS 1485536-72-8), differs only in the position of the methyl branch on the N-alkyl chain (3-methylbutyl vs. 2-methylbutyl) . While direct comparative binding data for the 3-methylbutyl analog in the same Walter Reed assay are not publicly available, the broader SAR literature on C-substituted morpholines demonstrates that the steric environment around the amine nitrogen—governed by alkyl branching position—significantly influences receptor subtype recognition and binding kinetics [1]. The 2-methylbutyl group places the branch closer to the amine nitrogen than the 3-methylbutyl group, which can alter the conformational preferences of the N-alkyl substituent and affect ligand-receptor complementarity. This structural distinction is the primary basis for expecting differentiated biological activity between these otherwise isomeric compounds.

Analog Structural Differentiation

Class‑level

2‑methylbutyl isomer (CAS 1504094‑35‑2) vs. 3‑methylbutyl isomer (CAS 1485536‑72‑8). No public M1 binding data for the 3‑methylbutyl analog.

Branch position may influence receptor binding; correct CAS specification required for intended isomer.

Data to verify; structural inference only; binding characterization for comparator unavailable.

Evidence Dimension	Alkyl branch position (2-methylbutyl vs. 3-methylbutyl)
Target Compound Data	2-methylbutyl substituent (branch at C2, closer to amine nitrogen); CAS 1504094-35-2; verified M1 Ki = 1.32 nM
Comparator Or Baseline	(3-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine (CAS 1485536-72-8): 3-methylbutyl substituent (branch at C3, farther from amine nitrogen); no public M1 binding data identified
Quantified Difference	No quantitative binding comparison possible (comparator lacks public data); structural difference is the position of methyl branching
Conditions	Structural comparison; binding data for target compound from [³H]NMS displacement in CHOK1 cells (Walter Reed)

Why This Matters

When procuring a morpholine-based amine for SAR studies or receptor binding assays, the 2-methylbutyl vs. 3-methylbutyl isomer choice is not trivial—the branch position can influence binding potency and selectivity. Researchers must specify the correct CAS number (1504094-35-2) to ensure the intended isomer is obtained.

• [1] Wijtmans, R. et al. (2004). Biological Relevance and Synthesis of C-Substituted Morpholine Derivatives. Synthesis, 2004(5), 641–662. View Source

M4 Muscarinic Receptor Binding Affinity: Comparison with Xanomeline as a Clinically Validated M1/M4 Agonist Benchmark

The compound binds to human M4 receptors with a Ki of 1.49 nM in the [³H]NMS displacement assay [1]. The clinically validated M1/M4-preferring agonist xanomeline (approved in combination as Cobenfy™ for schizophrenia) has a reported M4 EC₅₀ of 52 nM in functional assays [2]. While these measurements are not directly comparable (Ki from binding vs. EC₅₀ from functional assay), the target compound's M4 binding affinity is in the low nanomolar range—within the same order of magnitude as high-affinity M4 reference ligands from the Walter Reed dataset. For example, compound BDBM50491120 shows M1 Ki = 85.7–254 nM and M2 Ki = 348 nM in the same assay [3], demonstrating that the target compound's M4 affinity (1.49 nM) is approximately 57–170-fold higher than that comparator's M1 and M2 affinities.

M4 Affinity Context

Cross‑assay

Target M4 Ki = 1.49 nM ([³H]NMS binding). Xanomeline M4 EC₅₀ = 52 nM (functional assay). BDBM50491120 M1 Ki = 85.7 nM (same binding assay).

Low nanomolar M4 binding supports CNS probe applications; note assay‑type differences.

Direct binding vs. functional readout; xanomeline comparator is agonist, not antagonist.

Evidence Dimension	M4 receptor binding affinity (Ki)
Target Compound Data	Ki = 1.49 nM (M4, [³H]NMS displacement, CHOK1 cells)
Comparator Or Baseline	Xanomeline: M4 EC₅₀ = 52 nM (functional). BDBM50491120: M1 Ki = 85.7–254 nM, M2 Ki = 348 nM (same assay as target)
Quantified Difference	Target M4 Ki is ~35-fold lower than xanomeline M4 EC₅₀ (note: different assay types); ~57–234-fold more potent than BDBM50491120 at respective targets
Conditions	Target: [³H]NMS displacement, human M4 in CHOK1 cells. Xanomeline: functional EC₅₀ from Cayman Chemical datasheet. BDBM50491120: same [³H]NMS assay, CHOK1 cells (Walter Reed)

Why This Matters

Potent M4 binding is a key attribute for compounds targeting CNS disorders where M4 receptor modulation is therapeutically relevant. The compound's low nanomolar M4 Ki supports its use as a chemical probe or lead scaffold in M4-focused drug discovery programs.

• [1] BindingDB. BDBM50491124 (CHEMBL2377267). M4 Ki = 1.49 nM. Walter Reed Army Institute of Research. View Source
• [2] Cayman Chemical / BioCompare. Xanomeline (oxalate): EC₅₀ values for M1–M5 receptors. M4 EC₅₀ = 52 nM. View Source
• [3] BindingDB. BDBM50491120 (CHEMBL2377384). M1 Ki = 85.7 nM (or 254 nM), M2 Ki = 348 nM. Walter Reed Army Institute of Research. View Source

Physicochemical Differentiation from Shorter-Chain N-Alkyl Morpholine Analogs: Impact on Lipophilicity and Permeability

The target compound (C₁₁H₂₄N₂O, MW 200.32) contains an 8-atom N-alkyl chain with a branched 2-methylbutyl group, compared to shorter-chain analogs such as (butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine (C₁₀H₂₂N₂O, MW 186.29) [1] and methyl[(4-methylmorpholin-2-yl)methyl]amine (C₇H₁₆N₂O, MW 144.21) . The additional methylene group and branched chain contribute to higher calculated lipophilicity (estimated XLogP3 ≈ 1.5 for the target compound vs. 0.9 for the butan-2-yl analog) [2]. In the context of morpholine-containing CNS drug discovery, increased lipophilicity within an optimal range can enhance blood-brain barrier permeability, while morpholine itself contributes to balanced polarity and solubility [3]. The 2-methylbutyl substitution pattern thus offers a distinct physicochemical profile compared to shorter-chain or unbranched N-alkyl morpholine analogs.

Lipophilicity Profile

Class‑level

Estimated XLogP3 ≈1.5 (target, 2‑methylbutyl) vs. 0.9 (butan‑2‑yl analog). MW 200.32 vs. 186.29 g/mol.

Higher calculated lipophilicity may influence CNS permeability screening; differentiates from shorter‑chain analogs.

Computed property (PubChem); no measured log P reported.

Evidence Dimension	Lipophilicity (XLogP3) and molecular weight
Target Compound Data	MW = 200.32 g/mol; estimated XLogP3 ≈ 1.5; C₁₁H₂₄N₂O (2-methylbutyl substituent)
Comparator Or Baseline	(Butan-2-yl) analog: MW = 186.29 g/mol; XLogP3 = 0.9. Methyl analog: MW = 144.21 g/mol
Quantified Difference	~0.6 log unit higher XLogP3 than butan-2-yl analog; ~14 Da higher MW
Conditions	XLogP3 calculated by PubChem (XLogP3 3.0). MW from PubChem computed properties.

Why This Matters

For CNS-targeted programs, the lipophilicity window is critical: compounds that are too hydrophilic fail to cross the BBB, while excessively lipophilic compounds may have poor solubility and higher metabolic clearance. The 2-methylbutyl substitution positions this compound in a favorable lipophilicity range for CNS applications, differentiating it from shorter-chain analogs that may have insufficient membrane permeability.

• [1] PubChem. (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine, CID 75356162. MW 186.29 g/mol, XLogP3 = 0.9. View Source
• [2] PubChem. Computed properties for (2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine, CID 75356165. View Source
• [3] ACS Publications. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chem. Neurosci. Perspective on morpholine's role in modulating CNS drug properties. View Source

Best-Fit Application Scenarios for (2-Methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine Based on Quantitative Evidence

M1/M4 Muscarinic Receptor Chemical Probe for CNS Target Validation Studies

This compound is well-suited as a chemical probe for target validation studies focused on M1 and/or M4 muscarinic receptors in CNS disease models (Alzheimer's disease, schizophrenia, cognitive disorders). Its low nanomolar M1 and M4 Ki values (1.32 and 1.49 nM, respectively) combined with 5–6-fold selectivity over M2 receptors [1] support its use in experiments designed to discriminate M1/M4-mediated effects from M2/M3-mediated effects. Researchers can use this compound in radioligand competition binding assays, in vitro signaling studies in CHO cells expressing individual muscarinic subtypes, and as a reference ligand for developing more selective M1/M4 modulators. The M1/M4-preferring profile aligns with the therapeutic rationale for schizophrenia and Alzheimer's disease, where M1 and M4 receptor activation is hypothesized to improve cognition and reduce psychosis without the peripheral side effects associated with M2/M3 agonism [2].

Structure-Activity Relationship (SAR) Studies Around the Morpholine 2-Position in Muscarinic Ligand Optimization

The compound serves as a defined starting point for SAR exploration of the N-alkyl substituent in morpholine-based antimuscarinic ligands. Its 2-methylbutyl group represents a specific branching architecture that can be systematically varied (e.g., to 3-methylbutyl, 2-ethylbutyl, cyclopentyl, or linear pentyl chains) to probe the effects of steric bulk and branching position on muscarinic subtype binding [1]. Because the compound has quantitative M1–M4 binding data from a single, internally consistent assay source, medicinal chemists can use it as a benchmark against which newly synthesized analogs are compared. The commercially available close analog (3-methylbutyl)[(4-methylmorpholin-2-yl)methyl]amine (CAS 1485536-72-8) provides a direct comparator for evaluating the impact of moving the methyl branch from C2 to C3 [2].

Reference Standard for Muscarinic Receptor Binding Assay Calibration and Quality Control

With its well-characterized binding profile across four muscarinic subtypes generated under standardized assay conditions at the Walter Reed Army Institute of Research [1], this compound can function as an internal reference standard for calibrating radioligand binding assays in laboratories studying muscarinic pharmacology. Its Ki values (M1=1.32 nM, M2=7.93 nM, M3=6.55 nM, M4=1.49 nM) provide a multi-point calibration set for validating assay consistency across experimental runs. The commercial availability at ≥95% purity from multiple suppliers [2] ensures reproducible sourcing for QC workflows. This application is particularly relevant for CROs and academic screening labs that require well-characterized control compounds for [³H]N-methylscopolamine competition binding assays.

Computational Chemistry and Molecular Docking Studies of Morpholine-Muscarinic Receptor Interactions

The compound's defined muscarinic receptor binding data make it suitable for computational chemistry studies, including molecular docking, molecular dynamics simulations, and QSAR model building. Its relatively simple structure (MW 200.32, 13 heavy atoms, 4 rotatable bonds) [1] facilitates accurate conformational sampling and docking pose prediction. The 2-methylbutyl branching introduces a chiral environment worth exploring in docking studies. The M1/M4-preferring binding profile can be used to train or validate models predicting muscarinic subtype selectivity. As morpholine-containing ligands are prominent in CNS drug discovery [2], this compound provides a tractable test case for developing computational methods that predict the binding mode and affinity of morpholine-based ligands at GPCR targets.

Application

Selection Property

Validation Focus

CNS muscarinic subtype probe

Defined M1/M4 binding and subtype selectivity profile

Selectivity in radioligand displacement assays

SAR exploration at morpholine 2‑position

Specific 2‑methylbutyl branching architecture

Binding comparison with isomer and chain‑length analogs

Muscarinic assay reference standard

Multi‑subtype Ki dataset from a single standardized platform

Inter‑assay reproducibility and calibration consistency

Computational docking and QSAR modeling

Low molecular weight with well‑characterized binding end‑points

Docking pose prediction accuracy across receptor subtypes

• [1] BindingDB. BDBM50491124 (CHEMBL2377267). Complete M1–M4 Ki data from Walter Reed Army Institute of Research. View Source
• [2] Multiple sources cited across sections: PubChem CID 75356165; MolCore CAS 1485536-72-8; ACS Chem. Neurosci. (2021) morpholine CNS review; BindingDB cross-compound data. See Section 3 individual Evidence_Item sources for detailed citations. View Source